N-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-(7-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C13H11N3O2S2/c1-8-11(12(18)16-4-6-20-13(16)14-8)15-10(17)7-9-3-2-5-19-9/h2-6H,7H2,1H3,(H,15,17)
• InChI Key: KCCLWJZDCJGDBL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N2C=CSC2=N1)NC(=O)CC3=CC=CS3
• Molecular Formula: C13H11N3O2S2
• Molecular Weight: 305.4 g/mol

Description

N-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)-2-(thiophen-2-yl)acetamide, also known as MTA or N-methylthiazolyl-2-acetamide, is a synthetic compound that has been widely used in scientific research. MTA is a potent inhibitor of S-adenosylhomocysteine hydrolase (SAHH), an enzyme that plays a critical role in the regulation of cellular methylation reactions.

Scientific Research Applications

Synthesis and Derivative Exploration

One area of research focuses on the synthesis of fused thiazolo[3,2-a]pyrimidinones, using N-aryl-2-chloroacetamides as electrophilic building blocks. This synthesis pathway demonstrates the compound's utility in forming ring-annulated products with confirmed structures through analytical, spectral studies, and single-crystal X-ray data (Janardhan et al., 2014). Additionally, the creation of thiazolo[4,5-d]pyrimidine derivatives as potential antimicrobial agents highlights another dimension of its scientific application, particularly in developing compounds with activity against various microbial strains (Habib et al., 2007).

Antimicrobial and Antitumor Activities

Research into novel thienopyrimidine linked rhodanine derivatives showcases the compound's role in generating new molecules with significant antibacterial and antifungal potencies, offering insights into its potential for treating microbial infections (Kerru et al., 2019). The synthesis of analogues with varying heterocyclic rings derived from the core compound further explores its versatility in producing a wide array of biologically active agents, potentially useful in cancer treatment and other diseases (Abu‐Hashem et al., 2020).

Structural and Activity Relationship Studies

The compound's framework serves as a scaffold for developing derivatives with targeted biological activities, including antimicrobial and antitumor effects. Studies involving the synthesis and evaluation of these derivatives provide a deeper understanding of the structural features critical for their biological activity and potential therapeutic applications. The exploration of these derivatives underlines the compound's significance in medicinal chemistry, offering pathways for new drug development (Litvinchuk et al., 2021).

Mechanism of Action

Target of Action

It is known that derivatives of thiazolo[3,2-a]pyrimidine, especially 2-substituted ones, are promising scaffolds for the design of new medicines, including anticancer drugs . The structural similarity of the thiazolo[3,2-a]pyrimidine ring system to purine may be utilized in the design of structures capable of effectively binding to biological targets .

Mode of Action

The compound’s active methylene group (c2h2) is considered one of the most attractive centers for functionalization due to its high reactivity toward various electrophilic reagents . This suggests that the compound could interact with its targets through this active site.

Biochemical Pathways

The thiazolo[3,2-a]pyrimidine moiety can be readily modified by the introduction of new binding sites, which is extremely necessary to optimize the interaction between the ligand and biological target . This suggests that the compound could potentially influence a variety of biochemical pathways depending on the specific modifications made to its structure.

Result of Action

High antitumor, antibacterial, and anti-inflammatory activities of thiazolo[3,2-a]pyrimidine derivatives have been demonstrated . This suggests that the compound could potentially exhibit similar effects.

Action Environment

The compound’s reactivity towards various electrophilic reagents suggests that its action could potentially be influenced by the presence of such reagents in its environment .